Cas no 1224465-03-5 (Methyl 2-bromobenzo[d]thiazole-7-carboxylate)
1224465-03-5 structure
Product Name:Methyl 2-bromobenzo[d]thiazole-7-carboxylate
CAS No:1224465-03-5
MF:C9H6BrNO2S
MW:272.118440151215
MDL:MFCD13195417
CID:1081956
PubChem ID:46223843
Update Time:2025-04-20
Methyl 2-bromobenzo[d]thiazole-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromobenzo[d]thiazole-7-carboxylate
- methyl 2-bromo-1,3-benzothiazole-7-carboxylate
- SCHEMBL19783237
- DB-430807
- 1224465-03-5
- Methyl 2-bromo-7-benzothiazolecarboxylate
- DTXSID20673139
- Methyl2-bromobenzo[d]thiazole-7-carboxylate
- CS-0146010
-
- MDL: MFCD13195417
- Inchi: 1S/C9H6BrNO2S/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3
- InChI Key: YOUDZCBOWXHOQS-UHFFFAOYSA-N
- SMILES: BrC1=NC2=CC=CC(C(=O)OC)=C2S1
Computed Properties
- Exact Mass: 270.93
- Monoisotopic Mass: 270.93
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4A^2
- XLogP3: 3.3
Methyl 2-bromobenzo[d]thiazole-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159728-1g |
methyl 2-bromobenzo[d]thiazole-7-carboxylate |
1224465-03-5 | 95% | 1g |
$499 | 2021-06-08 | |
| Chemenu | CM159728-1g |
methyl 2-bromobenzo[d]thiazole-7-carboxylate |
1224465-03-5 | 95% | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | Y1132806-5g |
methyl 2-bromobenzo[d]thiazole-7-carboxylate |
1224465-03-5 | 95% | 5g |
$2500 | 2024-07-23 | |
| Chemenu | CM159728-100mg |
methyl 2-bromobenzo[d]thiazole-7-carboxylate |
1224465-03-5 | 95% | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM159728-250mg |
methyl 2-bromobenzo[d]thiazole-7-carboxylate |
1224465-03-5 | 95% | 250mg |
$*** | 2023-04-03 | |
| Alichem | A059003883-1g |
Methyl 2-bromobenzo[d]thiazole-7-carboxylate |
1224465-03-5 | 95% | 1g |
$567.62 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1216650-100mg |
Methyl 2-bromobenzo[d]thiazole-7-carboxylate |
1224465-03-5 | 95+% | 100mg |
¥770.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1216650-250mg |
Methyl 2-bromobenzo[d]thiazole-7-carboxylate |
1224465-03-5 | 95+% | 250mg |
¥1196.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1216650-1g |
Methyl 2-bromobenzo[d]thiazole-7-carboxylate |
1224465-03-5 | 95+% | 1g |
¥3450.00 | 2024-08-09 | |
| eNovation Chemicals LLC | Y1132806-5g |
methyl 2-bromobenzo[d]thiazole-7-carboxylate |
1224465-03-5 | 95% | 5g |
$1200 | 2025-02-28 |
Methyl 2-bromobenzo[d]thiazole-7-carboxylate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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